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Basic Chemical Properties

The table below summarizes the known physicochemical properties of Sodium Anthranilate from the

search results:

Property Value / Description Source

Chemical Name Sodium Anthranilate; Anthranilic Acid Sodium Salt; 2-Aminobenzoic

Acid Sodium Salt

[1]

CAS Registry
Number

552-37-4 [1]

Molecular Formula C₇H₆NNaO₂ [1]

Molecular Weight 159.12 g/mol [1]

Melting Point < 250 °C [1]

Appearance Very Dark Grey solid [1]

Solubility Slightly soluble in DMSO and Methanol [1]

Storage Conditions Hygroscopic; store in a refrigerator under an inert atmosphere [1]
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Property Value / Description Source

pKa of Parent Acid 2.17 (amino group); 4.85 (carboxyl group) [2]

Experimental Contexts and Methodologies

While direct solubility data is sparse, the research outlines specific experimental protocols involving sodium

anthranilate.

¹H NMR Analysis in Micellar Systems

One study detailed the use of ¹H NMR to investigate how sodium anthranilate interacts with and alters the

structure of gemini surfactant micelles [3].

Experimental Protocol:
Sample Preparation: A stock solution of 5 mM gemini surfactant (16-4-16) was prepared in
D₂O. Sample solutions were prepared by adding requisite amounts of sodium anthranilate to

the surfactant stock solution.
Measurement: ¹H NMR spectra were recorded on a 300 MHz spectrometer. Chemical shifts (δ)

and line widths at half-height for the surfactant protons were monitored as a function of
increasing sodium anthranilate concentration.

Data Interpretation: Changes in chemical shifts and significant line broadening indicated that
the anthranilate anions were incorporating into the micelle structure, leading to a morphological

transition from spherical to worm-like micelles. This was corroborated by a measured increase
in solution viscosity [3].

Biosynthesis and Metabolic Operons

From a biochemical perspective, sodium anthranilate is the salt of anthranilic acid, a key metabolic

intermediate.

Biosynthetic Pathway: Anthranilic acid is primarily biosynthesized from chorismic acid in

microorganisms, a reaction catalyzed by the enzyme anthranilate synthase [4] [2] [5].
Regulation and Application: In Pseudomonas fluorescens, the genes for anthranilate metabolism

are organized in an operon (antABC) controlled by an AraC-family transcriptional activator (antR).
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The promoter region of this operon (P_ant) has been identified and developed as a tightly regulated

system for inducing recombinant gene expression in biotechnological applications, using anthranilate
as a cheap and non-toxic inducer [5].

The relationship between anthranilic acid and its salt in biosynthesis can be visualized as follows:
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Key Insights for Researchers

Solubility Gaps: The available data is very limited. There is a clear need for systematic solubility
studies in various pure solvents (e.g., water, ethanol) and binary solvent mixtures across a range of

temperatures.
Stability Considerations: The compound is hygroscopic and requires storage under an inert

atmosphere and refrigeration, indicating sensitivity to moisture and potentially oxygen [1].
Research Applications: Current scientific uses are primarily in two areas: as a counterion for

manipulating the physicochemical properties of cationic surfactant systems [3], and as an inducer for
microbial metabolic pathways and regulated gene expression in biotechnology [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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